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An In-depth Technical Guide on the Core Properties of Tellurium Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tellurium tetrachloride (TeCls) is a versatile and highly reactive inorganic compound that
serves as a crucial precursor in the synthesis of a wide array of organotellurium compounds
and materials. This document provides a comprehensive overview of its fundamental physical,
chemical, and structural properties. It includes detailed experimental protocols for its synthesis,
a summary of its key reactivity patterns, and an outline of its applications and safety
considerations. All quantitative data are presented in structured tables for clarity, and key
processes are visualized using logical diagrams to facilitate understanding for researchers,
chemists, and professionals in materials and drug development.

Physical and Chemical Properties

Tellurium tetrachloride is a hygroscopic, pale yellow crystalline solid at room temperature,
which turns into a maroon-colored liquid upon melting.[1] It is characterized by a pungent, acrid
odor.[2] The compound is volatile and can be sublimed under vacuum at 200 °C.[1] It is soluble
in ethanol and toluene but reacts with water.[3]

Table 1: Physical and Chemical Properties of Tellurium Tetrachloride
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Property Value Reference(s)
Chemical Formula TeCla [1]
Molar Mass 269.41 g/mol [1][2]

Pale yellow, hygroscopic
Appearance ) ) [11[2]
crystalline solid

Density 3.26 g/lcm? (at 25 °C) [1][4]
Melting Point 224 °C (435 °F; 497 K) [1]14]
Boiling Point 380 °C (716 °F; 653 K) [1114]

N Soluble in ethanol, toluene;
Solubility ] o [31[5]
reacts with water and moist air.

Sublimes at 200 °C at 0.1

Vapor Pressure [1]
mmHg

Molecular Shape (Gas) Seesaw [1]

Dipole Moment (Gas) 259D [1]

Crystal and Molecular Structure

In the gaseous phase, TeCla exists as a monomer with a seesaw geometry, consistent with
VSEPR theory for a molecule with four bonding pairs and one lone pair of electrons around the
central tellurium atom.[1][6]

In the solid state, however, it adopts a more complex structure. X-ray crystallography has
revealed that tellurium tetrachloride crystallizes in the monoclinic system with the space
group C2/c.[7][8] The structure is composed of cubane-like tetramers, [TeCla]a, where four
tellurium atoms and four chlorine atoms occupy alternating corners of a distorted cube.[9] Each
tellurium atom is coordinated to three terminal chlorine atoms at an average distance of 2.31-
2.34 A and three bridging chlorine atoms with longer bond lengths (average 2.91-2.95 A),
completing a distorted octahedral coordination.[7][8][9] This arrangement can also be described
ionically as an assembly of pyramidal TeCls* cations and Cl~ anions.[9][10]

Table 2: Crystallographic Data for Tellurium Tetrachloride
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Parameter Value Reference(s)

Crystal System Monoclinic [117]

Space Group C2/c (No. 15) [11[7]

Unit Cell (a) 17.076 A [7]

Unit Cell (b) 10.404 A [7]

Unit Cell (c) 15.252 A [7]

B 116.82° [7]

Formula Units 16 (for TeCla) [7]

Structure Tetrameric cubane-like clusters ol[L1]
([TeClala)

Synthesis of Tellurium Tetrachloride

TeCla can be prepared through several synthetic routes. The most common method involves
the direct chlorination of elemental tellurium. Alternative methods utilize chlorinating agents like
sulfuryl chloride (SO2Cl2) or iodine trichloride (ICl3).

General Synthesis and Purification Workflow

The general workflow for synthesizing and purifying TeCla involves the reaction of a tellurium
source with a chlorinating agent, followed by isolation and purification, typically by distillation or
sublimation, under anhydrous conditions to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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